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Compound of Interest

Compound Name: Undecylcyclohexane

CAS No.: 54105-66-7

Cat. No.: B1584076 Get Quote

Executive Summary & Immediate Directives
Undecylcyclohexane (CAS: 54105-66-7) is a high-molecular-weight alkylcyclohexane.[1]

While it poses lower immediate flammability risks compared to short-chain solvents (e.g.,

cyclohexane), it presents significant aspiration hazards and chronic aquatic toxicity.

Core Disposal Directive:

DO NOT discharge into sink drains or municipal sewer systems. (Strict prohibition due to

H410 Aquatic Toxicity).

DO NOT dispose of as general trash.

DO segregate as Non-Halogenated Organic Waste.

DO incinerate via a licensed chemical waste facility.[2]

Chemical Profile & Waste Classification
Effective disposal planning requires understanding the specific physical properties that dictate

waste coding.
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Property Value Operational Implication

CAS Number 54105-66-7
Unique identifier for waste

manifests.

Flash Point ~138°C (280°F)

>60°C (140°F). technically not

a RCRA D001 Ignitable waste

by itself, but is Combustible.

Boiling Point ~315°C
Low volatility; spill residues

persist.

Density 0.81 g/mL
Lighter than water; floats,

creating surface films.

Solubility Insoluble
Biphasic Hazard: Will separate

from aqueous waste streams.

GHS Hazards H304, H410
Aspiration hazard; Very toxic to

aquatic life.

Regulatory Classification Logic
RCRA (USA): Undecylcyclohexane itself is not a P-listed or U-listed waste. Because its

flash point is >60°C, it does not meet the definition of D001 (Ignitable) unless mixed with

lower-flashpoint solvents.

Best Practice: Despite the high flash point, manage it as Hazardous Organic Waste to

ensure destruction via fuel blending or incineration, preventing environmental release.

Waste Segregation Protocol
Proper segregation is the single most critical step in laboratory waste management. Mixing

undecylcyclohexane with incompatible streams increases disposal costs and safety risks.

The "Why" Behind Segregation
Cost Control: Undecylcyclohexane is Non-Halogenated. Mixing it with halogenated waste

(e.g., Chloroform, DCM) forces the entire container to be treated as halogenated, which is

significantly more expensive to incinerate due to acid-scrubbing requirements.
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Process Safety: Mixing with oxidizers (Nitric acid, Peroxides) can lead to exothermic

reactions or fire, despite the high flash point.

Treatment Failure: Mixing with aqueous waste causes phase separation. The hydrophobic

layer can foul sensors and skimmers in water treatment facilities.

Diagram 1: Waste Segregation Decision Tree
Use this logic flow to determine the correct waste container at the bench.

Undecylcyclohexane Waste Generated

Is it mixed with Oxidizers?
(Nitrates, Peroxides)

Is it mixed with Halogens?
(Cl, F, Br, I)

Is it mixed with Aqueous solutions?

No

Stream A: Halogenated Organic Waste
(High Cost Disposal)

Yes

Stream B: Multiphase Waste
(Requires Separation - Avoid if possible)

Yes

Stream C: Non-Halogenated Organic Waste
(Standard Disposal)

No (Pure or mixed with other organics)

No

CRITICAL HAZARD
Do Not Mix. Segregate Oxidizers.

Yes
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Caption: Decision logic for segregating Undecylcyclohexane to ensure safety and minimize

disposal costs.
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Operational Disposal Procedures
A. Satellite Accumulation (Lab Bench)

Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers.

Undecylcyclohexane is compatible with most standard solvent containers.

Labeling: Apply a hazardous waste label immediately upon the first drop of waste.

Constituents: Write "Undecylcyclohexane" (do not use abbreviations).

Hazard Checkbox: Mark "Toxic" (due to aquatic/aspiration hazards) and "Combustible" (if

applicable by local fire code).

Venting: Ensure the cap is tightly closed when not in use to prevent spillage, though vapor

pressure is low.

B. Bulk Waste & Lab Packing
For larger volumes (Pilot Plant/Process scale):

Bulking: Undecylcyclohexane can be bulked with other non-halogenated aliphatic

hydrocarbons (e.g., Hexane, Heptane, Mineral Oil).

Flash Point Check: If bulked with low-flash solvents (e.g., Hexane), the entire drum becomes

D001 Ignitable. Label accordingly.

C. Spill Management
Because Undecylcyclohexane is hydrophobic and has a high boiling point, it will not

evaporate quickly and will create a slippery residue.

PPE: Nitrile gloves and safety glasses.

Containment: Use spill pillows or hydrophobic boom barriers to prevent it from reaching floor

drains.

Absorption: Use vermiculite, sand, or clay-based absorbents.
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Note: Combustible absorbent pads may be used.

Disposal of Debris: Bag all contaminated absorbents. Label as "Solid Debris contaminated

with Undecylcyclohexane" and dispose of via the solid hazardous waste stream.

The Disposal Lifecycle
Understanding the downstream fate of your waste validates the importance of upstream

segregation.

Diagram 2: Cradle-to-Grave Workflow
Visualizing the path from the laboratory bench to final destruction.
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(Lab Bench)
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(HDPE Carboy)
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Caption: The lifecycle of Undecylcyclohexane waste, prioritizing energy recovery via

incineration.

Regulatory Compliance & Shipping
DOT Shipping (USA)
Pure Undecylcyclohexane typically falls under:

UN Number: UN3082 (if regulated as environmentally hazardous)

Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s.

(Undecylcyclohexane)[3][4]

Class: 9

Packing Group: III

Note: Non-bulk shipments by ground in the US are often exempt from Class 9 regulation if

the material is not a hazardous substance or hazardous waste (49 CFR 173.155). However,

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1584076?utm_src=pdf-body
https://www.benchchem.com/product/b1584076?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584076?utm_src=pdf-body
https://www.benchchem.com/product/b1584076?utm_src=pdf-body
https://www.benchchem.com/product/b1584076?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1587491.html
https://www.tcichemicals.com/US/en/p/U0037
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


always consult your EHS specialist as "Aquatic Toxicity" often triggers Class 9 for air or

international transport.

European CLP/REACH
Signal Word: Danger

Hazard Statements: H304 (Aspiration), H410 (Aquatic Chronic).[5]

Disposal Code (EWC): 07 01 04* (other organic solvents, washing liquids and mother

liquors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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